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Compound of Interest

Compound Name: PD 135158

Cat. No.: B1197173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD 135158 is a potent and selective non-peptide antagonist of the cholecystokinin 2 (CCK2)

receptor. Preclinical studies have demonstrated its potential as an anxiolytic agent and a

modulator of food intake in rats. These application notes provide a comprehensive overview of

the in vivo administration protocols for PD 135158, compiled from established methodologies in

rodent research. The following sections detail experimental procedures for evaluating its

anxiolytic and appetite-regulating effects, along with recommended dosage and administration

guidelines.

Data Presentation
Table 1: In Vivo Administration Parameters for PD
135158 in Rodent Models
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Parameter Details Rationale

Animal Model
Male Wistar or Sprague-

Dawley rats (200-250g)

Commonly used strains for

behavioral and feeding

studies, exhibiting consistent

responses.

Housing

Standard laboratory conditions

(22 ± 2°C, 12h light/dark

cycle), ad libitum access to

food and water (unless

specified by protocol)

Minimizes stress and ensures

animal welfare.

Administration Route Intraperitoneal (IP) injection

Common and effective route

for systemic delivery of small

molecules in rodents.

Vehicle

Saline (0.9% NaCl) or a

solution of saline with a small

percentage of a solubilizing

agent (e.g., DMSO, Tween 80)

Ensures solubility and stability

of the compound for injection.

The specific vehicle should be

tested for any behavioral

effects.

Acclimatization

Minimum of 7 days to the

housing facility and 1-2 days to

the experimental room

Reduces stress from new

environments, leading to more

reliable data.

Table 2: Dosage and Experimental Design for Anxiolytic
and Food Intake Studies

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study Type
Proposed Dosage
Range

Experimental
Groups

Key Outcome
Measures

Anxiolytic Activity

(Elevated Plus Maze)
1 - 10 mg/kg

Vehicle Control, PD

135158 (multiple

doses), Positive

Control (e.g.,

Diazepam)

Time spent in open

arms, number of

entries into open and

closed arms.

Food Intake

Regulation
1 - 10 mg/kg

Vehicle Control, PD

135158 (multiple

doses)

Cumulative food

intake at various time

points (e.g., 1, 2, 4, 24

hours).

Experimental Protocols
Protocol 1: Evaluation of Anxiolytic Activity using the
Elevated Plus Maze
Objective: To assess the anxiolytic-like effects of PD 135158 in rats.

Materials:

PD 135158

Vehicle solution (e.g., sterile saline)

Positive control (e.g., Diazepam)

Elevated Plus Maze apparatus

Syringes and needles for IP injection

Animal scale

Procedure:
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Animal Preparation: Acclimatize male rats to the housing facility for at least one week. On

the day of the experiment, transport the animals to the testing room and allow them to

acclimate for at least 1 hour.

Drug Administration:

Prepare fresh solutions of PD 135158 and the positive control in the chosen vehicle.

Divide animals into experimental groups (vehicle, PD 135158 doses, positive control).

Administer the assigned treatment via intraperitoneal (IP) injection. A typical injection

volume is 1 ml/kg.

Behavioral Testing:

30 minutes post-injection, place a rat at the center of the elevated plus maze, facing an

open arm.

Allow the animal to explore the maze for a 5-minute period.

Record the session using a video camera for later analysis.

After each trial, clean the maze with 70% ethanol to remove any olfactory cues.

Data Analysis:

Score the video recordings for the following parameters:

Time spent in the open arms.

Number of entries into the open arms.

Number of entries into the closed arms.

Calculate the percentage of time spent in the open arms and the percentage of open arm

entries.
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Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc

tests) to compare treatment groups.

Protocol 2: Assessment of Food Intake Regulation
Objective: To determine the effect of PD 135158 on food consumption in rats.

Materials:

PD 135158

Vehicle solution (e.g., sterile saline)

Standard rat chow

Metabolic cages or cages with specialized food hoppers

Syringes and needles for IP injection

Animal scale

Procedure:

Animal Preparation: Individually house male rats and acclimatize them to the cages for

several days. Ensure they are accustomed to the powdered or pelleted diet used for

measurement.

Food Deprivation (Optional): To stimulate feeding behavior, a period of food deprivation (e.g.,

12-24 hours) can be implemented before the experiment. Water should be available ad

libitum.

Drug Administration:

Prepare fresh solutions of PD 135158 in the chosen vehicle.

Divide animals into experimental groups (vehicle, PD 135158 doses).

At the beginning of the dark cycle (when rats are most active), administer the assigned

treatment via IP injection.
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Food Intake Measurement:

Immediately after injection, provide a pre-weighed amount of food.

Measure the amount of food consumed at specific time points (e.g., 1, 2, 4, and 24 hours)

by weighing the remaining food and any spillage.

Data Analysis:

Calculate the cumulative food intake (in grams) for each animal at each time point.

Normalize food intake to the animal's body weight (g/kg).

Analyze the data using appropriate statistical methods (e.g., repeated measures ANOVA)

to compare the effects of different doses of PD 135158 over time.

Mandatory Visualization
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Click to download full resolution via product page

Caption: Hypothetical signaling pathway of PD 135158 as a CCK2 receptor antagonist.

In Vivo Experimental Workflow for PD 135158
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Caption: General experimental workflow for in vivo studies of PD 135158.

To cite this document: BenchChem. [Application Notes and Protocols for In Vivo
Administration of PD 135158]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197173#pd-135158-in-vivo-administration-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1197173?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197173?utm_src=pdf-body
https://www.benchchem.com/product/b1197173?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197173?utm_src=pdf-body
https://www.benchchem.com/product/b1197173#pd-135158-in-vivo-administration-protocol
https://www.benchchem.com/product/b1197173#pd-135158-in-vivo-administration-protocol
https://www.benchchem.com/product/b1197173#pd-135158-in-vivo-administration-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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